815-06-5(N-Methyltrifluoroacetamide)

N-Methyltrifluoroacetamide Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trifluoro-N-methylacetamide
- 2,2,2-trifluoro-N-methyl-acetamide
- N-Methyltrifluoroacetamide
- N-methyl-2,2,2-trifluoroacetamide
- Acetamide, 2,2,2-trifluoro-N-methyl-
- IQNHBUQSOSYAJU-UHFFFAOYSA-N
- N-Metnyl-2,2,2-Trifluoroacetamide
- methyltrifluoroacetamide
- N-methyltrifluoro-acetamide
- N-methyl-trifluoroacetamide
- RW2106
- STL220992
- SBB00
- A9994
- NS00042775
- SCHEMBL18095963
- FT-0632973
- CS-W013490
- DTXSID6061153
- 815-06-5
- N-Methyltrifluoroacetamide, 98%
- SCHEMBL312534
- N-Methyltrifluoroacetamide, purum, >=98.0% (GC)
- BS-17602
- n-methyl trifluoroacetamide
- BB 0241666
- D70561
- CLERQDKOGJFTAG-UHFFFAOYSA-N
- EINECS 212-417-7
- M0817
- AKOS003621106
- Z57969754
- MFCD00009670
- AMY6857
- EN300-18448
- 2,2,2-Trifluoro-N-methylacetamide (ACI)
- 2,2,2-Trifluoro-N-methylacetamide;
- DTXCID9048221
- DB-030200
- MDL： MFCD00009670
- Inchi： 1S/C3H4F3NO/c1-7-2(8)3(4,5)6/h1H3,(H,7,8)
- InChI Key： IQNHBUQSOSYAJU-UHFFFAOYSA-N
- SMILES： O=C(C(F)(F)F)NC
- BRN： 1703392

Computed Properties

Exact Mass: 127.02400
Monoisotopic Mass: 127.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 97.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: 2
Surface Charge: 0
XLogP3: 0.7
Topological Polar Surface Area: 29.1

Experimental Properties

Color/Form: Not determined
Density: 1.3215 (estimate)
Melting Point: 49.0 to 53.0 deg-C
Boiling Point: 160°C(lit.)
Flash Point: Fahrenheit: 165.2 ° f
Celsius: 74 ° c
Refractive Index: 1.322
PSA: 29.10000
LogP: 0.68560
Sensitiveness: Hygroscopic
Solubility: Not determined

N-Methyltrifluoroacetamide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 1325 4.1/PG 2
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
FLUKA BRAND F CODES：3-10-21
Hazardous Material Identification：
Safety Term：6.1(b)
HazardClass：6.1(b)
Packing Group：III
TSCA：T
Risk Phrases：R36/37/38
PackingGroup：III

N-Methyltrifluoroacetamide Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Methyltrifluoroacetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-18448-0.25g	2,2,2-trifluoro-N-methylacetamide	815-06-5	95%	0.25g	$19.0	2023-09-19
Oakwood	009293-5g	N-Methyltrifluoroacetamide	815-06-5	99%	5g	$10.00	2024-07-19
Oakwood	009293-25g	N-Methyltrifluoroacetamide	815-06-5	99%	25g	$15.00	2024-07-19
eNovation Chemicals LLC	D404163-50g	N-Methyl-2,2,2-trifluoroacetamide	815-06-5	97%	50g	$280	2024-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N64680-25g	2,2,2-Trifluoro-N-methylacetamide	815-06-5	95%	25g	￥164.0	2022-04-27
Enamine	EN300-18448-1.0g	2,2,2-trifluoro-N-methylacetamide	815-06-5	95%	1g	$0.0	2023-06-07
Enamine	EN300-18448-5.0g	2,2,2-trifluoro-N-methylacetamide	815-06-5	95%	5.0g	$29.0	2023-02-08
Enamine	EN300-18448-25.0g	2,2,2-trifluoro-N-methylacetamide	815-06-5	95%	25.0g	$38.0	2023-02-08
TRC	M330655-50 g	N-Methyltrifluoroacetamide	815-06-5		50g	165.00	2021-07-28
Apollo Scientific	PC4311-25g	N-Methyl-2,2,2-trifluoroacetamide	815-06-5	95%	25g	£20.00	2025-02-21

N-Methyltrifluoroacetamide Production Method

Synthetic Circuit 1

815-06-5

Reaction Conditions

Reference

Synthesis and reactivity of trifluorodithioacetates derived from trifluorothioacetamides

Laduron, Frederic; et al, Journal fuer Praktische Chemie/Chemiker-Zeitung, 1997, 339(8), 697-707

Synthetic Circuit 2

2991-72-2

815-06-5

Reaction Conditions

1.1 Reagents: Water Solvents: Diethyl ether

Reference

N-substituted trifluoroacetimidoyl halides: synthesis and properties

Romanov, D. V.; et al, Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 2001, 50(9), 1639-1644

Synthetic Circuit 3

815-06-5

Reaction Conditions

1.1 Reagents: Zinc Solvents: Dimethylformamide ; 3 - 5 bar
1.2 Reagents: Hydrogen ion Solvents: Water

Reference

Bromotrifluoromethane

Rozen, Shlomo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 4

685-27-8

815-06-5

Reaction Conditions

1.1 Catalysts: 2-Naphthylamine

Reference

The estimation of primary aromatic amines and other basic nitrogen compounds in some coal liquefaction products

Burchill, P.; et al, Chromatographia, 1986, 21(2), 67-76

Synthetic Circuit 5

78162-73-9

815-06-5

Reaction Conditions

1.1 Catalysts: 1-Dodecene

Reference

Radical reactions of N-haloamides with olefins. Part XI. The photochemical addition of N-haloamides to olefins: the influence of various factors on the competition between 1,2-addition and hydrogen abstraction

Lessard, Jean; et al, Canadian Journal of Chemistry, 1981, 59(2), 431-50

Synthetic Circuit 6

815-06-5

Reaction Conditions

1.1 Solvents: Diethyl ether

Reference

Structural studies on bioactive compounds. 4. A structure-antitumor activity study on analogs of N-methylformamide

Gate, E. Nicholas; et al, Journal of Medicinal Chemistry, 1986, 29(6), 1046-52

N-Methyltrifluoroacetamide Raw materials

N-Methyltrifluoroacetamide Preparation Products

N-Methyltrifluoroacetamide (815-06-5)

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10. Experimental and theoretical XPS and NEXAFS studies of N-methylacetamide and N-methyltrifluoroacetamide

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